2-(2,5-Dimethylthiophen-3-yl)-5,5-dimethyl-1,3,2-dioxaborinane

• Molecular Formula: C11H17BO2S
• Molecular Weight: 224.13 g/mol
• IUPAC Name: 2-(2,5-dimethylthiophen-3-yl)-5,5-dimethyl-1,3,2-dioxaborinane
• InChI: InChI=1S/C11H17BO2S/c1-8-5-10(9(2)15-8)12-13-6-11(3,4)7-14-12/h5H,6-7H2,1-4H3
• InChI Key: DBAOACWEYQGISE-UHFFFAOYSA-N
• Canonical SMILES: B1(OCC(CO1)(C)C)C2=C(SC(=C2)C)C

Description

2-(2,5-Dimethylthiophen-3-yl)-5,5-dimethyl-1,3,2-dioxaborinane is an organosulfur compound that features a thiophene ring substituted with dimethyl groups and a dioxaborinane moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2,5-Dimethylthiophen-3-yl)-5,5-dimethyl-1,3,2-dioxaborinane typically involves the reaction of 2,5-dimethylthiophene with boronic acid derivatives under specific conditions. One common method includes the use of palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, which allows for the formation of the boron-containing dioxaborinane ring.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of continuous flow reactors and advanced purification techniques to isolate the desired product efficiently.

Chemical Reactions Analysis

Types of Reactions

2-(2,5-Dimethylthiophen-3-yl)-5,5-dimethyl-1,3,2-dioxaborinane undergoes various chemical reactions, including:

Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can target the boron moiety or the thiophene ring.

Substitution: Electrophilic and nucleophilic substitution reactions can occur on the thiophene ring.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are commonly used.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed.

Substitution: Halogenating agents, acids, and bases are used depending on the desired substitution.

Major Products Formed

The major products formed from these reactions include various oxidized or reduced derivatives of the original compound, as well as substituted thiophene derivatives with different functional groups.

Scientific Research Applications

2-(2,5-Dimethylthiophen-3-yl)-5,5-dimethyl-1,3,2-dioxaborinane has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules, particularly in the development of photoactive materials and organic semiconductors.

Biology: Investigated for its potential as a bioactive molecule with applications in drug discovery and development.

Medicine: Explored for its therapeutic properties, including anti-inflammatory and anti-cancer activities.

Industry: Utilized in the production of advanced materials with specific electronic and optical properties.

Mechanism of Action

The mechanism by which 2-(2,5-Dimethylthiophen-3-yl)-5,5-dimethyl-1,3,2-dioxaborinane exerts its effects involves interactions with molecular targets such as enzymes and receptors. The thiophene ring and boron moiety play crucial roles in binding to these targets, modulating their activity and leading to the desired biological or chemical effects. Pathways involved may include signal transduction, metabolic processes, and cellular responses.

Comparison with Similar Compounds

Similar Compounds

2,5-Dimethylthiophene: A simpler analog without the boron-containing dioxaborinane ring.

Thiophene: The parent compound with a sulfur atom in the ring.

2,5-Dimethylthiophene-3-boronic acid: A related compound with a boronic acid group instead of the dioxaborinane ring.

Uniqueness

2-(2,5-Dimethylthiophen-3-yl)-5,5-dimethyl-1,3,2-dioxaborinane is unique due to the presence of both the thiophene ring and the dioxaborinane moiety, which confer distinct chemical and physical properties